3-(2-Amino-4-chlorophenoxy)propan-1-ol

• Molecular Formula: C9H12ClNO2
• Molecular Weight: 201.65 g/mol
• IUPAC Name: 3-(2-amino-4-chlorophenoxy)propan-1-ol
• InChI: InChI=1S/C9H12ClNO2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6,12H,1,4-5,11H2
• InChI Key: PCHWCLBVSAKTKO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)N)OCCCO

Description

3-(2-Amino-4-chlorophenoxy)propan-1-ol is a chloro- and amino-substituted aromatic compound with the molecular formula C₉H₁₁ClN₂O₂ and a molecular weight of 214.45 g/mol. Its structure consists of a propan-1-ol backbone linked via an ether bond to a 2-amino-4-chlorophenyl group. The compound’s amphiphilic nature (due to the hydroxyl and aromatic groups) may influence solubility and biological interactions .

Comparison with Similar Compounds

Key Observations:

Electronic Effects: The nitro group in IV-9 is strongly electron-withdrawing, contrasting with the electron-donating amino group in 3-(2-Amino-4-chlorophenoxy)propan-1-ol. This difference may alter reactivity in nucleophilic substitution or redox reactions. The chloro substituent in all compounds enhances stability and lipophilicity but may reduce solubility in polar solvents .

Synthetic Accessibility: IV-9 was synthesized via nucleophilic aromatic substitution with a 71% yield, suggesting that similar methods (e.g., reacting 2-amino-4-chlorophenol with 3-chloropropanol) could be viable for the target compound.

Molecular Weight and Solubility: The target compound (214.45 g/mol) is heavier than 2-[(2-chlorophenyl)-methylamino]propan-1-ol (199.68 g/mol) , likely due to the additional hydroxyl and amino groups. This may reduce volatility but increase hydrogen-bonding capacity.

Functional Group Impact on Bioactivity (Inferred)

While biological data for 3-(2-Amino-4-chlorophenoxy)propan-1-ol is unavailable, comparisons with analogs suggest:

Analytical Characterization

• IV-9 was confirmed via ESI-MS ([M+H]⁺ = 246) and NMR, while 3-(1H-imidazol-5-yl)propan-1-ol relied on MS ([M+1]⁺ = 127). For the target compound, similar methods (e.g., LC-MS, ¹H/¹³C NMR) would be essential to verify purity and structure.